Cas no 79639-04-6 (1H-Pyrrole, 2-nonyl-)

• Product name: 1H-Pyrrole, 2-nonyl-
• CAS No: 79639-04-6
• MF: C₁₃H₂₃N
• MW: 193.32842
• CID: 532557
• PubChem ID: 57221515

1H-Pyrrole, 2-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-nonyl-
• 2-nonyl-1H-pyrrole
• 79639-04-6
• DTXSID50720589
• 2-nonylpyrrole

• Inchi： InChI=1S/C13H23N/c1-2-3-4-5-6-7-8-10-13-11-9-12-14-13/h9,11-12,14H,2-8,10H2,1H3
• InChI Key： GPRHFTZHIFMTGJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=CC=CN1

Computed Properties

• Exact Mass: 193.18319
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8Ų
• XLogP3: 6.6

Experimental Properties

• PSA: 15.79